Cas no 1795301-95-9 (3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 1795301-95-9
• MF: C₁₃H₁₃BrN₂O₄S
• MW: 373.222321271896
• CID: 5369111
• Update Time: 2025-10-28

3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C13H13BrN2O4S/c14-10-2-1-9(20-10)12(18)15-5-3-8(4-6-15)16-11(17)7-21-13(16)19/h1-2,8H,3-7H2
• InChI Key： XMNCJXFGQVZTPV-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(C(C3=CC=C(Br)O3)=O)CC2)C1=O

Additional information on 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione

Introduction to 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1795301-95-9)

3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1795301-95-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known for their insulin-sensitizing properties and have been extensively studied for the treatment of type 2 diabetes mellitus. However, the introduction of a 5-bromofuran-2-carbonyl group on the piperidine ring imparts additional functionalities and biological activities that are of great interest to researchers.

The chemical structure of 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione is characterized by a central thiazolidinedione core, which is a five-membered heterocyclic ring containing a sulfur and an oxygen atom. This core is attached to a piperidine ring, which is further substituted with a 5-bromofuran-2-carbonyl moiety. The bromine atom in the furan ring can serve as a potential site for further chemical modifications, making this compound a valuable scaffold for drug discovery and development.

Recent studies have highlighted the multifaceted biological activities of 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione. One of the key areas of interest is its anti-inflammatory properties. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione has also been investigated for its antidiabetic properties. Thiazolidinediones are known to improve insulin sensitivity by activating peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in glucose metabolism and adipocyte differentiation. Preliminary studies have indicated that this compound can enhance glucose uptake in adipocytes and hepatocytes, suggesting its potential as an antidiabetic agent.

The pharmacokinetic profile of 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl)-1,3-thiazolidine-2,4-dione has also been studied to assess its suitability for therapeutic use. In animal models, this compound has demonstrated good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma half-life and low clearance rates. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Toxicity studies have shown that 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl)-1,3-thiazolidine-2,4-dione exhibits low toxicity at therapeutic doses. In vitro cytotoxicity assays using various cell lines have indicated minimal cytotoxic effects at concentrations relevant for therapeutic use. Additionally, in vivo toxicity studies in rodents have not revealed any significant adverse effects at doses up to 500 mg/kg.

The structural diversity and biological activities of 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl)-1,3-thiazolidine-2,4-dione make it an intriguing molecule for further exploration in medicinal chemistry. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific therapeutic targets. For example, efforts are being made to modify the bromine-containing furan ring to improve its pharmacological properties and reduce potential side effects.

In conclusion, 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl)-1,3-thiazolidine-2,4-dione (CAS No. 1795301-95-9) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and type 2 diabetes mellitus. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further preclinical and clinical development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.